Cas no 31772-43-7 (2-chloro-1-(2,5-dimethylthiophen-3-yl)ethan-1-one)

2-Chloro-1-(2,5-dimethylthiophen-3-yl)ethan-1-one is a versatile intermediate in organic synthesis, particularly useful for constructing heterocyclic compounds. Its reactive chloroacetyl group enables efficient functionalization, while the thiophene core offers stability and compatibility with further modifications. This compound is valuable in pharmaceutical and agrochemical research due to its well-defined reactivity and structural utility.
2-chloro-1-(2,5-dimethylthiophen-3-yl)ethan-1-one structure
31772-43-7 structure
Product Name:2-chloro-1-(2,5-dimethylthiophen-3-yl)ethan-1-one
CAS No:31772-43-7
MF:C8H9ClOS
MW:188.674460172653
CID:319368
PubChem ID:678545
Update Time:2025-06-19

2-chloro-1-(2,5-dimethylthiophen-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • Ethanone,2-chloro-1-(2,5-dimethyl-3-thienyl)-
    • 2-Chloro-1-(2,5-dimethyl-3-thienyl)ethanone
    • 2-chloro-1-(2,5-dimethylthien-3-yl)ethanone
    • 2-chloro-1-(2,5-dimethylthiophen-3-yl)ethanone
    • 2,5-dimethyl-3-chloroacetylthiophene
    • 2-chloro-1-(2,5-dimethyl-thiophen-3-yl)-ethanone
    • 3-Chloracetyl-2,5-dimethylthiophen
    • Chloromethyl Thienyl Ketone deriv. 10
    • J-508583
    • CS-0233345
    • EN300-13278
    • CHEMBL344719
    • FT-0679412
    • AKOS000321623
    • MFCD00224200
    • DTXSID80350414
    • 1-(2,5-dimethyl(3-thienyl))-2-chloroethan-1-one
    • 2-chloro-1-(2,5-dimethylthiophen-3-yl)ethan-1-one
    • SCHEMBL6788403
    • 31772-43-7
    • Z90122359
    • BDBM7862
    • STK505510
    • G38141
    • MDL： MFCD00224200
    • Inchi： 1S/C8H9ClOS/c1-5-3-7(6(2)11-5)8(10)4-9/h3H,4H2,1-2H3
    • InChI Key： JHVAHFKUIQIYAI-UHFFFAOYSA-N
    • SMILES： ClCC(C1C=C(C)SC=1C)=O

Computed Properties

  • Exact Mass: 188.00600
  • Monoisotopic Mass: 188.006263
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.3
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.222
  • Boiling Point: 276.7°Cat760mmHg
  • Flash Point: 121.1°C
  • Refractive Index: 1.549
  • PSA: 45.31000
  • LogP: 2.78640

2-chloro-1-(2,5-dimethylthiophen-3-yl)ethan-1-one Security Information

  • HazardClass：IRRITANT

2-chloro-1-(2,5-dimethylthiophen-3-yl)ethan-1-one Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-chloro-1-(2,5-dimethylthiophen-3-yl)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T776365-25mg
2-chloro-1-(2,5-dimethylthiophen-3-yl)ethan-1-one
 31772-43-7
25mg
 $ 50.00 2022-06-02
TRC
T776365-50mg
2-chloro-1-(2,5-dimethylthiophen-3-yl)ethan-1-one
 31772-43-7
50mg
 $ 70.00 2022-06-02
TRC
T776365-250mg
2-chloro-1-(2,5-dimethylthiophen-3-yl)ethan-1-one
 31772-43-7
250mg
 $ 230.00 2022-06-02
Chemenu
CM467598-250mg
2-Chloro-1-(2,5-dimethylthiophen-3-yl)ethanone
 31772-43-7 95%+
250mg
 $130 2023-02-02
Chemenu
CM467598-500mg
2-Chloro-1-(2,5-dimethylthiophen-3-yl)ethanone
 31772-43-7 95%+
500mg
 $213 2023-02-02
Chemenu
CM467598-1g
2-Chloro-1-(2,5-dimethylthiophen-3-yl)ethanone
 31772-43-7 95%+
1g
 $310 2023-02-02
Alichem
A169005904-5g
2-Chloro-1-(2,5-dimethylthiophen-3-yl)ethanone
 31772-43-7 95%
5g
 $752.40 2023-09-02
Enamine
EN300-13278-0.05g
2-chloro-1-(2,5-dimethylthiophen-3-yl)ethan-1-one
 31772-43-7 95%
0.05g
 $64.0 2023-02-09
Enamine
EN300-13278-0.1g
2-chloro-1-(2,5-dimethylthiophen-3-yl)ethan-1-one
 31772-43-7 95%
0.1g
 $73.0 2023-02-09
Enamine
EN300-13278-0.25g
2-chloro-1-(2,5-dimethylthiophen-3-yl)ethan-1-one
 31772-43-7 95%
0.25g
 $103.0 2023-02-09

2-chloro-1-(2,5-dimethylthiophen-3-yl)ethan-1-one Related Literature

Related Categories

31772-43-7 (2-chloro-1-(2,5-dimethylthiophen-3-yl)ethan-1-one) Related Products

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD